1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine

• IUPAC Name: 5-methyl-7-pyrrolidin-1-yl-[1,2,4]triazolo[1,5-a]pyrimidine
• InChI: InChI=1S/C10H13N5/c1-8-6-9(14-4-2-3-5-14)15-10(13-8)11-7-12-15/h6-7H,2-5H2,1H3
• InChI Key: ZZMLXQJHYXNMBA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=NC=NN2C(=C1)N3CCCC3
• Molecular Formula: C10H13N5
• Molecular Weight: 203.24 g/mol

Description

1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine is a heterocyclic compound that features a triazolopyrimidine core. This compound is of significant interest in medicinal chemistry due to its potential biological activities, including antiviral, antifungal, and anticancer properties .

Preparation Methods

The synthesis of 1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine can be achieved through various synthetic routes. One common method involves the reaction of 3,5-diamino-1,2,4-triazole with substituted 1-aryl-1,3-butanediones or 1-aryl-2-buten-1-ones . The reaction conditions typically involve heating the reactants in the presence of a suitable solvent and catalyst to facilitate the formation of the triazolopyrimidine ring.

Chemical Reactions Analysis

1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where nucleophiles replace specific functional groups on the molecule. The major products formed from these reactions depend on the specific reagents and conditions used

Scientific Research Applications

1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine has a wide range of scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound has shown potential as an inhibitor of various enzymes and biological pathways.

Medicine: It is being investigated for its potential as an antiviral, antifungal, and anticancer agent.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine involves its interaction with specific molecular targets and pathways. For example, it may inhibit enzyme activity by binding to the active site or interfere with DNA replication in cancer cells. The exact molecular targets and pathways can vary depending on the specific application and biological context .

Comparison with Similar Compounds

1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine can be compared with other similar compounds, such as:

• 5-Methyl-7-hydroxy-1,3,4-triazaindolizine
• 7-Hydroxy-5-methyl-1,3,4-triazaindolizine
• Pyrazolo[3,4-d]pyrimidine
• Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine These compounds share structural similarities but may differ in their biological activities and applications. The uniqueness of 1-{5-Methyl-[1,2,4]triazolo[1,5-A]pyrimidin-7-YL}pyrrolidine lies in its specific substitution pattern and the resulting biological properties .